Cas no 1448033-63-3 (1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1448033-63-3
• MF: C₁₆H₁₇F₃N₂O₂S
• MW: 358.378593206406
• CID: 5920000
• PubChem ID: 71810447
• Update Time: 2025-10-30

1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• AKOS024567897
• 1448033-63-3
• 3-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]-1-[3-(TRIFLUOROMETHYL)PHENYL]UREA
• 1-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea
• F6451-1037

• Inchi： 1S/C16H17F3N2O2S/c1-10-6-7-14(24-10)13(23-2)9-20-15(22)21-12-5-3-4-11(8-12)16(17,18)19/h3-8,13H,9H2,1-2H3,(H2,20,21,22)
• InChI Key： OELKWFLEUMPPTB-UHFFFAOYSA-N
• SMILES： N(CC(OC)C1SC(C)=CC=1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 358.09628345g/mol
• Monoisotopic Mass: 358.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea

Introduction to 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1448033-63-3)

1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1448033-63-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, including a methoxy-substituted thiophene moiety and a trifluoromethyl-substituted phenyl group. These functional groups contribute to the compound's distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea typically involves multistep reactions, including the formation of the thiophene ring, the introduction of the methoxy and methyl substituents, and the final coupling with the trifluoromethylated phenyl urea. The complexity of its synthesis highlights the importance of advanced organic chemistry techniques and precise reaction conditions to achieve high yields and purity.

In recent years, extensive research has been conducted to explore the biological activities of 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory effects, 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea has also demonstrated potential as an antitumor agent. Research conducted by a team at the National Cancer Institute found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways.

The pharmacokinetic properties of 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

In terms of its potential therapeutic applications, 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea is being investigated for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Its anti-inflammatory properties make it an attractive option for reducing pain and inflammation associated with these conditions. Furthermore, its antitumor activity suggests that it could be developed as a targeted therapy for certain types of cancer.

The future development of 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea will likely involve optimizing its chemical structure to enhance its potency and selectivity. Ongoing research is focused on identifying structural modifications that can improve its pharmacological profile while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate large-scale production for clinical trials.

In conclusion, 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1448033-63-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important candidate for further investigation in drug discovery and development. As research in this area continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs in various disease areas.